Cas no 2022712-63-4 (3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2022712-63-4
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5240942
• PubChem ID: 165490217
• Update Time: 2025-07-18

3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-ethoxy-2,3-dihydro-, 1,1-dioxide
• 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

• Inchi： 1S/C6H10O3S/c1-2-9-6-3-4-10(7,8)5-6/h3-4,6H,2,5H2,1H3
• InChI Key： MYRKNVYDACMMLO-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)C=CC1OCC

Additional information on 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

Introduction to 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2022712-63-4)

3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2022712-63-4, belongs to the thiophene derivatives, a class of molecules known for their broad spectrum of pharmacological applications. The presence of an ethoxy group and a dione moiety in its structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione consists of a thiophene ring system substituted with an ethoxy group at the 3-position and a dione functionality at the 1,1 positions. This arrangement creates a highly versatile platform for chemical modifications, enabling the synthesis of various derivatives with tailored biological properties. The compound’s stability under different conditions and its ability to undergo selective reactions make it an attractive candidate for further exploration in synthetic chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in treating a variety of diseases. The structural motif of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has been investigated for its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a component in anticancer therapies. Researchers have leveraged computational modeling and high-throughput screening techniques to identify novel analogs of this compound that exhibit enhanced pharmacological activity.

One of the most compelling aspects of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is its role as a precursor in the synthesis of more complex bioactive molecules. The dione group provides a site for nucleophilic addition reactions, while the ethoxy group can participate in etherification or oxidation processes. These reactivities have been exploited to create libraries of derivatives that can be screened for specific biological targets. For instance, modifications at the 2-position of the thiophene ring have been shown to influence binding affinity to certain enzymes and receptors.

Recent studies have highlighted the importance of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione in the development of novel therapeutic agents. A notable example comes from research conducted at leading academic institutions and pharmaceutical companies, where this compound has been used as a scaffold to design molecules with improved pharmacokinetic profiles. The ethoxy group has been particularly useful in modulating solubility and metabolic stability, while the dione moiety contributes to hydrogen bonding interactions with biological targets.

The synthesis of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has also been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve cyclization reactions followed by functional group transformations. Advances in catalytic processes have further refined these methods, allowing for more efficient production scales suitable for industrial applications. The availability of high-quality starting materials and well-established synthetic protocols has made this compound accessible for both academic research and commercial development.

The potential applications of 3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Its structural versatility allows for modifications that can tailor its properties for specific uses in crop protection or advanced material formulations. Additionally, the compound’s ability to form coordination complexes with metal ions has opened up possibilities in nanotechnology and drug delivery systems.

In conclusion,3-ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2022712-63-4) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new ways to leverage this molecule’s potential,3-Ethoxy - 2 , 3 - dihydro - 11a - thiophene - 11 , 11 - dione is poised to play a significant role in shaping the future of therapeutic innovation.